Cas no 2175979-17-4 (5-bromo-N-[(6-cyclopropylpyrimidin-4-yl)methyl]furan-2-carboxamide)

• Product Name: 5-bromo-N-[(6-cyclopropylpyrimidin-4-yl)methyl]furan-2-carboxamide
• CAS No: 2175979-17-4
• MF: C₁₃H₁₂BrN₃O₂
• MW: 322.15728187561
• CID: 5340606
• Update Time: 2025-05-19

5-bromo-N-[(6-cyclopropylpyrimidin-4-yl)methyl]furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-N-((6-cyclopropylpyrimidin-4-yl)methyl)furan-2-carboxamide
• 5-bromo-N-[(6-cyclopropylpyrimidin-4-yl)methyl]furan-2-carboxamide

• Inchi： 1S/C13H12BrN3O2/c14-12-4-3-11(19-12)13(18)15-6-9-5-10(8-1-2-8)17-7-16-9/h3-5,7-8H,1-2,6H2,(H,15,18)
• InChI Key： YBUWELSTNZXQHN-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(NCC2=CC(C3CC3)=NC=N2)=O)O1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 338
• XLogP3: 2
• Topological Polar Surface Area: 68

Additional information on 5-bromo-N-[(6-cyclopropylpyrimidin-4-yl)methyl]furan-2-carboxamide

Introduction to 5-bromo-N-[(6-cyclopropylpyrimidin-4-yl)methyl]furan-2-carboxamide (CAS No. 2175979-17-4)

5-bromo-N-[(6-cyclopropylpyrimidin-4-yl)methyl]furan-2-carboxamide (CAS No. 2175979-17-4) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, characterized by its intricate molecular structure, combines a furan moiety with a pyrimidine scaffold, making it a promising candidate for further exploration in medicinal chemistry. The presence of a bromo substituent and a cyclopropyl group adds additional layers of complexity, which can influence its biological activity and pharmacokinetic properties.

The structural features of 5-bromo-N-[(6-cyclopropylpyrimidin-4-yl)methyl]furan-2-carboxamide position it as a versatile building block for the synthesis of novel therapeutic agents. The furan ring is known for its ability to engage in hydrogen bonding and π-stacking interactions, which are crucial for the design of bioactive molecules. Meanwhile, the pyrimidine core is a common pharmacophore in many drugs, particularly those targeting nucleic acid metabolism and signaling pathways. The bromo atom can serve as a handle for further functionalization via cross-coupling reactions, while the cyclopropyl group may contribute to metabolic stability and binding affinity.

In recent years, there has been growing interest in developing small-molecule inhibitors that modulate key biological processes relevant to human health and disease. The compound 5-bromo-N-[(6-cyclopropylpyrimidin-4-yl)methyl]furan-2-carboxamide has been studied for its potential role in inhibiting enzymes and receptors involved in cancer progression, inflammation, and infectious diseases. Preliminary computational studies suggest that this molecule may exhibit inhibitory activity against certain kinases and transcription factors, which are critical targets in oncology research.

The synthesis of 5-bromo-N-[(6-cyclopropylpyrimidin-4-yl)methyl]furan-2-carboxamide involves multi-step organic transformations that require precise control over reaction conditions. Key steps include the formation of the furan ring via condensation reactions, followed by functionalization with the pyrimidine moiety through nucleophilic substitution or condensation protocols. The introduction of the bromo substituent typically occurs via halogenation reactions, while the cyclopropyl group can be incorporated through cyclopropanation or metal-mediated coupling reactions. Advanced synthetic techniques such as flow chemistry and microwave-assisted synthesis have been employed to optimize yield and purity.

The pharmacological profile of 5-bromo-N-[(6-cyclopropylpyrimidin-4-yl)methyl]furan-2-carboxamide is under active investigation by research teams worldwide. In vitro assays have demonstrated that this compound exhibits promising activity against several disease-relevant targets. For instance, studies have shown that it may interfere with the activity of cyclin-dependent kinases (CDKs), which are overexpressed in many cancers. Additionally, its ability to modulate the activity of Janus kinases (JAKs) has been explored as a potential therapeutic strategy for autoimmune disorders.

One of the most intriguing aspects of 5-bromo-N-[(6-cyclopropylpyrimidin-4-yl)methyl]furan-2-carboxamide is its potential for structure-based drug design. High-resolution crystal structures of protein-ligand complexes have provided valuable insights into how this molecule interacts with its biological targets at the atomic level. These structural data have guided the optimization of analogs with enhanced potency and selectivity. Furthermore, computational modeling techniques such as molecular dynamics simulations and virtual screening have been used to predict binding affinities and identify new derivatives worth exploring.

The development of novel pharmaceuticals often requires careful consideration of pharmacokinetic properties to ensure efficacy and safety in clinical settings. Metabolic stability studies have shown that 5-bromo-N-[(6-cyclopropylpyrimidin-4-yl)methyl]furan-2-carboxamide undergoes slow degradation under physiological conditions, suggesting a favorable half-life for potential therapeutic use. However, further investigations into its absorption, distribution, metabolism, and excretion (ADME) profiles are necessary to fully assess its suitability for drug development.

Recent advances in biocatalysis have opened new avenues for the sustainable production of complex molecules like 5-bromo-N-[ (6-cyclopropylpyrimidin -4 - yl )methyl ]furan -2 - carboxamide . Enzyme-mediated reactions offer high selectivity and mild reaction conditions, reducing waste generation and energy consumption. For example, transaminase-catalyzed reactions have been employed to introduce chiral centers into the molecule with high enantioselectivity. Such green chemistry approaches align with global efforts to promote environmentally responsible drug discovery.

The future prospects for 5-bromo-N-[ (6 - cyc lo prop y l py rim idin - 4 - yl )m eth y l ]fu ran - 2 - car box am ide are exciting given its unique structural features and promising biological activity. Ongoing research aims to elucidate its mechanism of action across different disease models and explore novel therapeutic applications. Collaborative efforts between academia and industry are essential to translate laboratory findings into clinical candidates that can improve patient outcomes worldwide.